Cas no 1804677-68-6 (4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine
• CAS No: 1804677-68-6
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4916801
• Update Time: 2025-05-20

4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)2-1-10-6(11(13)14)4(12)3(2)9/h1,5,12H,(H2,9,10)
• InChI Key： JRDBGRPUSROXQU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1N)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine

4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine: A Comprehensive Overview

The compound 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine, identified by the CAS number 1804677-68-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including an amino group at position 4, a difluoromethyl group at position 5, a hydroxyl group at position 3, and a nitro group at position 2. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives like 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine in the development of novel therapeutic agents. The presence of the nitro group at position 2 imparts strong electron-withdrawing effects, which can enhance the molecule's ability to act as a substrate in various biochemical reactions. This property has been leveraged in the design of new anti-cancer drugs, where such compounds can serve as inhibitors of key enzymes involved in tumor progression.

The difluoromethyl group at position 5 introduces additional electronic and steric effects into the molecule. Fluorinated compounds are increasingly valued in medicinal chemistry due to their improved pharmacokinetic profiles and enhanced bioavailability. In this case, the difluoromethyl substituent not only modulates the electronic environment of the pyridine ring but also provides opportunities for further functionalization. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with tailored biological activities.

The hydroxyl group at position 3 plays a critical role in determining the compound's solubility and reactivity. Hydroxyl-containing pyridines are often employed in catalytic processes due to their ability to form hydrogen bonds and stabilize transition states. Recent advancements in asymmetric catalysis have utilized such compounds to achieve high enantioselectivity in organic transformations, making them invaluable tools in modern synthetic chemistry.

The amino group at position 4 adds another layer of functionality to this molecule. Amino groups are known for their nucleophilic properties, which can be exploited in various condensation reactions. In the context of drug discovery, this substituent can facilitate interactions with biological targets, such as proteins or nucleic acids, enhancing the compound's bioactivity. Moreover, the amino group provides a site for further modification, enabling chemists to create libraries of related compounds for high-throughput screening.

From a synthetic standpoint, the preparation of 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine involves multi-step reactions that require precise control over reaction conditions. Recent breakthroughs in microwave-assisted synthesis have significantly streamlined the production process, reducing reaction times while maintaining product purity. This has made large-scale synthesis more feasible and cost-effective.

In terms of applications, this compound has shown promise in several areas beyond medicine. For instance, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and materials science. Additionally, its fluorescence properties under certain conditions make it a candidate for sensing applications in environmental monitoring and quality control.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 4-Amino-5-(difluoromethyl)-3-hydroxy-2-nitropyridine while exploring its potential as a building block for more complex architectures. Collaborative efforts between academic institutions and industry are expected to accelerate its translation into practical applications across diverse sectors.